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  4. 1,3,5-Tritert-butyl-3-[(1,3,5-tritert-butyl-4-oxocyclohexa-2,5-dien-1-yl)methyl]bicyclo[4.1.0]hept-4-en-2-one
1,3,5-Tritert-butyl-3-[(1,3,5-tritert-butyl-4-oxocyclohexa-2,5-dien-1-yl)methyl]bicyclo[4.1.0]hept-4-en-2-one 1,3,5-Tritert-butyl-3-[(1,3,5-tritert-butyl-4-oxocyclohexa-2,5-dien-1-yl)methyl]bicyclo[4.1.0]hept-4-en-2-one
Brand Name: Vulcanchem
CAS No.: 19719-70-1
VCID: VC0013003
InChI: InChI=1S/C38H62O2/c1-30(2,3)24-21-37(34(13,14)15,29(40)38(22-25(24)38)35(16,17)18)23-36(33(10,11)12)19-26(31(4,5)6)28(39)27(20-36)32(7,8)9/h19-21,25H,22-23H2,1-18H3
SMILES: CC(C)(C)C1=CC(C(=O)C2(C1C2)C(C)(C)C)(CC3(C=C(C(=O)C(=C3)C(C)(C)C)C(C)(C)C)C(C)(C)C)C(C)(C)C
Molecular Formula: C38H62O2
Molecular Weight: 550.9 g/mol

1,3,5-Tritert-butyl-3-[(1,3,5-tritert-butyl-4-oxocyclohexa-2,5-dien-1-yl)methyl]bicyclo[4.1.0]hept-4-en-2-one

CAS No.: 19719-70-1

Main Products

VCID: VC0013003

Molecular Formula: C38H62O2

Molecular Weight: 550.9 g/mol

1,3,5-Tritert-butyl-3-[(1,3,5-tritert-butyl-4-oxocyclohexa-2,5-dien-1-yl)methyl]bicyclo[4.1.0]hept-4-en-2-one - 19719-70-1

CAS No. 19719-70-1
Product Name 1,3,5-Tritert-butyl-3-[(1,3,5-tritert-butyl-4-oxocyclohexa-2,5-dien-1-yl)methyl]bicyclo[4.1.0]hept-4-en-2-one
Molecular Formula C38H62O2
Molecular Weight 550.9 g/mol
IUPAC Name 1,3,5-tritert-butyl-3-[(1,3,5-tritert-butyl-4-oxocyclohexa-2,5-dien-1-yl)methyl]bicyclo[4.1.0]hept-4-en-2-one
Standard InChI InChI=1S/C38H62O2/c1-30(2,3)24-21-37(34(13,14)15,29(40)38(22-25(24)38)35(16,17)18)23-36(33(10,11)12)19-26(31(4,5)6)28(39)27(20-36)32(7,8)9/h19-21,25H,22-23H2,1-18H3
Standard InChIKey BAIDKDXBWGVUKI-UHFFFAOYSA-N
SMILES CC(C)(C)C1=CC(C(=O)C2(C1C2)C(C)(C)C)(CC3(C=C(C(=O)C(=C3)C(C)(C)C)C(C)(C)C)C(C)(C)C)C(C)(C)C
Canonical SMILES CC(C)(C)C1=CC(C(=O)C2(C1C2)C(C)(C)C)(CC3(C=C(C(=O)C(=C3)C(C)(C)C)C(C)(C)C)C(C)(C)C)C(C)(C)C
Synonyms 1,3,5-Tri-tert-butyl-3-[(1,3,5-tri-tert-butyl-4-oxo-2,5-cyclohexadien-1-yl)methyl]norcaran-4-en-2-one
PubChem Compound 534816
Last Modified Nov 11 2021
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